Cas no 897612-83-8 (N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide)

• Product Name: N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide
• CAS No: 897612-83-8
• MF: C₂₀H₃₀ClN₃O₃S
• MW: 427.988502979279
• CID: 5827567
• PubChem ID: 16801485
• Update Time: 2025-10-20

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]-3-cyclopentylpropanamide
• 897612-83-8
• F2068-0016
• AKOS024624973
• N-(2-((4-(3-chlorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3-cyclopentylpropanamide
• N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3-cyclopentylpropanamide
• N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide

• Inchi： 1S/C20H30ClN3O3S/c21-18-6-3-7-19(16-18)23-11-13-24(14-12-23)28(26,27)15-10-22-20(25)9-8-17-4-1-2-5-17/h3,6-7,16-17H,1-2,4-5,8-15H2,(H,22,25)
• InChI Key： JCVRTLOODJINLJ-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC(Cl)=C2)CC1)(=O)=O)(=O)CCC1CCCC1

Computed Properties

• Exact Mass: 427.1696407g/mol
• Monoisotopic Mass: 427.1696407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide

Comprehensive Overview of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide (CAS No. 897612-83-8)

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide, with the CAS number 897612-83-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperazine ring, a sulfonyl group, and a cyclopentyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular formula and structural features have been extensively studied to understand its physicochemical properties, such as solubility, stability, and binding affinity. Its piperazine core is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in compounds designed for neurological and cardiovascular applications. The inclusion of a 3-chlorophenyl group further enhances its potential for interaction with biological targets, while the cyclopentylpropanamide tail may influence its pharmacokinetic profile.

In recent years, the scientific community has shown growing interest in sulfonyl-containing compounds due to their role in enzyme inhibition and receptor modulation. N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide exemplifies this trend, with studies exploring its potential as a lead compound for novel therapeutics. Its CAS number 897612-83-8 is frequently cited in academic literature and patent filings, highlighting its relevance in cutting-edge research.

One of the most searched questions related to this compound is: "What are the potential applications of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide?" Current research suggests that its unique structure could make it a candidate for investigating G-protein-coupled receptors (GPCRs), which are critical in signal transduction and drug targeting. Additionally, its sulfonamide functionality is often associated with antimicrobial and anti-inflammatory properties, opening avenues for further exploration.

Another hot topic in the context of CAS 897612-83-8 is its synthetic methodology. Organic chemists are keen on optimizing its synthesis to improve yield and purity, which are essential for scalable production. The compound's multi-step synthesis involves careful selection of reagents and conditions to ensure the integrity of its functional groups. Researchers are also investigating greener alternatives to traditional synthetic routes, aligning with the global push for sustainable chemistry.

From a drug development perspective, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide is being evaluated for its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Understanding these parameters is crucial for determining its viability as a therapeutic agent. Computational modeling and in vitro assays are commonly employed to predict its behavior in biological systems, reducing the need for extensive in vivo testing.

The compound's patent landscape is another area of interest, with several filings highlighting its potential in treating various conditions. Intellectual property databases reveal a growing number of applications citing CAS 897612-83-8, underscoring its commercial and scientific value. This trend reflects the broader demand for innovative small molecules in the pharmaceutical industry.

In summary, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-cyclopentylpropanamide (CAS 897612-83-8) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential bioactivity make it a compelling subject for ongoing research. As the scientific community continues to unravel its properties and applications, this compound may pave the way for breakthroughs in medicinal chemistry and therapeutic development.